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Get Quote

Rosabulin Storage & Handling

The table below summarizes the key stability and handling information for Rosabulin from supplier data

sheets.

Aspect Details

Molecular Formula C₂₂H₁₆N₄O₂S [1] [2]

CAS Number 501948-05-6 [1] [2]

Recommended Solvent DMSO [1] [2]

Stock Solution
Concentration

~50 mg/mL (~124.86 mM) in DMSO [1] [2]

Powder Storage -20°C for 3 years; 4°C for 2 years [1] [2]

Solution Storage -80°C for 6 months; -20°C for 1 month [1] [2]

Shipping Condition Room temperature (stable at ambient temperature for a few days during
shipping) [2]
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Recommended Protocols

Here are detailed methodologies for preparing and storing Rosabulin solutions based on the supplier's

information.

Preparation of Stock Solution

Weighing: Allow the Rosabulin powder to equilibrate to room temperature before opening to prevent
condensation. Accurately weigh the desired mass of Rosabulin powder.

Reconstitution: Transfer the powder to a volumetric flask. Add the appropriate volume of pure,
anhydrous DMSO to achieve a final concentration of approximately 50 mg/mL (124.86 mM) [1] [2].

Mixing: Gently vortex or sonicate the solution to ensure complete dissolution, forming a clear, light
yellow to green-yellow solution [1] [2].

Aliquoting: Immediately upon dissolution, aliquot the stock solution into single-use vials to minimize
freeze-thaw cycles and exposure to ambient conditions.

The workflow for preparing a stable Rosabulin stock solution is as follows:

Start Protocol

Weigh Rosabulin Powder

Dissolve in Anhydrous DMSO

Aliquot into Single-Use Vials

Store at -80°C
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In Vivo Formulation Preparation

For animal studies, the stock solution requires further dilution. Below is a table of common formulations

suggested for compounds with low water solubility [2].

Formulation Composition (Example for 1 mL final volume)

Injection 1 100 μL DMSO stock + 50 μL Tween 80 + 850 μL Saline (0.9% NaCl)

Injection 2 100 μL DMSO stock + 400 μL PEG300 + 50 μL Tween 80 + 450 μL Saline

Injection 3 100 μL DMSO stock + 900 μL Corn oil

Oral 1 Suspend in 0.5% Carboxymethylcellulose Sodium (CMC-Na) solution

Frequently Asked Questions

Q1: What is the maximum recommended storage time for Rosabulin stock solutions? For the best

stability, store aliquots at -80°C for up to 6 months. If stored at -20°C, use the solution within 1 month [1]

[2]. Always label vials with the preparation date and concentration.

Q2: How should I handle Rosabulin solutions to ensure stability?

Avoid repeated freeze-thaw cycles: Aliquot upon preparation.

Use anhydrous DMSO: Ensure the solvent is dry, as moisture can accelerate degradation.
Protect from light: Store solutions in amber vials or wrapped in foil, as the chemical structure may

be light-sensitive.

Q3: Are there any stability-indicating methods for analyzing Rosabulin purity? The search results did

not identify any published stability-indicating HPLC or UPLC methods specifically for Rosabulin. For

rigorous stability assessment, you would need to develop and validate an in-house method. A general

approach, inspired by methods for other compounds, involves:

Using a C18 column (e.g., Acquity BEH C18, 1.7 µm) [3] [4].
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A mobile phase of acidified water (e.g., 0.1% TFA) and an organic solvent like methanol or acetonitrile

in a gradient or isocratic elution [3] [4].
Forcing degradation of the drug under various conditions (acid, base, oxidation, heat, light) and

demonstrating that the method can separate the parent drug from its degradation products [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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